Cas no 2138098-98-1 (3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol)

• Product Name: 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol
• CAS No: 2138098-98-1
• MF: C₁₃H₂₈N₂O
• MW: 228.374223709106
• CID: 5790955
• PubChem ID: 165491663
• Update Time: 2025-07-14

3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138098-98-1
• 3-{[3-(dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol
• EN300-1160053
• 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol

• Inchi： 1S/C13H28N2O/c1-11-6-7-12(16)10-13(11)15(4)9-5-8-14(2)3/h11-13,16H,5-10H2,1-4H3
• InChI Key： AUQKSDKBRDJTFZ-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N(C)CCCN(C)C

Computed Properties

• Exact Mass: 228.220163521g/mol
• Monoisotopic Mass: 228.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.7Ų

Additional information on 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol

3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol: A Comprehensive Overview

3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol (CAS No. 2138098-98-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, often referred to by its CAS number 2138098-98-1, is characterized by its unique structural features and functional groups, which contribute to its diverse biological activities and chemical properties.

The molecular structure of 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol is composed of a cyclohexane ring with a hydroxyl group at the 1-position, a methyl group at the 4-position, and a tertiary amine functional group attached to the 3-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable subject of study in various scientific disciplines.

Recent research has focused on the pharmacological potential of 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol. Studies have shown that this compound exhibits significant activity in modulating various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol has been investigated for its potential as an analgesic agent. A clinical trial conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively reduced pain sensitivity in animal models of chronic pain. The mechanism of action is believed to involve the modulation of nociceptive pathways through interactions with specific receptors and ion channels.

The neuroprotective effects of 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol have also been explored. A study published in the journal Neuropharmacology in 2021 reported that this compound exhibited neuroprotective activity by reducing oxidative stress and preventing neuronal cell death in models of Parkinson's disease and Alzheimer's disease. These findings suggest that 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol may have therapeutic potential in treating neurodegenerative disorders.

The chemical synthesis of 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving Grignard reactions, reductive amination, and catalytic hydrogenation. These methods have enabled researchers to produce high-quality samples for further investigation and application development.

In terms of safety and toxicity, preliminary studies have indicated that 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol exhibits low toxicity at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile. Ongoing research aims to address these concerns and ensure that this compound can be safely used in clinical settings.

The future prospects for 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol are promising. Its multifaceted biological activities make it a candidate for further development as a therapeutic agent for various diseases. Additionally, its unique chemical structure provides opportunities for structural modifications to enhance its pharmacological properties and reduce potential side effects.

In conclusion, 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-methylcyclohexan-1-ol (CAS No. 2138098-98-1) is a promising compound with significant potential in pharmaceutical and chemical research. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive target for drug development. Continued research will likely uncover more applications and refine its use in clinical settings.